tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate

• IUPAC Name: tert-butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate
• InChI: InChI=1S/C11H22N2O2/c1-10(2,3)15-9(14)13-11(7-8-12)5-4-6-11/h4-8,12H2,1-3H3,(H,13,14)
• InChI Key: PFERABUZMLBXRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCC1)CCN
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol

Description

“tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate” is a chemical compound with the molecular formula C9H20N2O2. It is also known by other names such as “tert-butyl (2-aminoethyl)(ethyl)carbamate” and "(2-Aminoethyl)ethylcarbamic acid tert-butyl ester".

Molecular Structure Analysis

The molecular structure of “tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate” is complex. The compound has a molecular weight of 188.267 Da and a monoisotopic mass of 188.152481 Da.

Physical And Chemical Properties Analysis

“tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate” has a boiling point of 72-80 °C at 0.1 mmHg and a density of 1.012 g/mL at 20 °C. It is miscible with methanol and chloroform.

Scientific Research Applications

• Synthesis of Carbocyclic Analogues of 2′-Deoxyribonucleotides : An intermediate closely related to tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate, tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxymethyl)cyclopentyl]carbamate, has been identified as critical in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. This demonstrates its potential in nucleotide analogue synthesis, which can have applications in antiviral and anticancer drugs (Ober, Marsch, Harms, & Carell, 2004).

• Intermediate in Anti-Cancer Drug Synthesis : A derivative of tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate, t-butyl{1-[(p-phenylacetyl)phenyl]cyclobutyl}carbamate, has been synthesized as a key intermediate in the production of anti-cancer drugs. This emphasizes its role in the pharmaceutical industry, particularly in oncology (Song Hao, 2011).

• Preparation of Stereoselective Isomers for Factor Xa Inhibitors : The compound shows potential in the preparation of stereoisomers crucial for synthesizing factor Xa inhibitors. Such inhibitors have applications in preventing thrombosis and are important in cardiovascular medicine (Wang, Ma, Reddy, & Hu, 2017).

• Synthesis of Biologically Active Compounds : Another derivative, tert-Butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate, has been synthesized as an important intermediate in many biologically active compounds such as omisertinib (AZD9291), used in targeted cancer therapies (Zhao, Guo, Lan, & Xu, 2017).

• Synthesis of Spirocyclopropanated Analogues of Insecticides : The compound has been used to synthesize spirocyclopropanated analogues of the insecticide Thiacloprid and Imidacloprid, indicating its application in agricultural chemistry (Brackmann, Yufit, Howard, Es-Sayed, & Meijere, 2005).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause severe skin burns and eye damage, and may cause respiratory irritation. Safety measures include avoiding dust formation, not breathing in mist/gas/vapors, and wearing protective equipment.